Cas no 1708288-92-9 ((2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol)

(2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol is a pyrazolo[1,5-a]pyrazine derivative featuring a phenyl substituent at the 2-position and a pyrrolidinyl group at the 4-position, with a hydroxymethyl functional group at the 3-position. This heterocyclic compound exhibits potential as an intermediate in medicinal chemistry, particularly in the synthesis of biologically active molecules targeting central nervous system (CNS) disorders or kinase inhibition. Its rigid polycyclic framework and polar hydroxyl group enhance binding affinity and solubility, making it suitable for structure-activity relationship (SAR) studies. The pyrrolidinyl moiety may contribute to improved pharmacokinetic properties, such as metabolic stability. This compound is of interest for researchers exploring novel therapeutic agents in neuropharmacology or oncology.

(2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol structure

1708288-92-9 structure

Product Name:(2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol

CAS No:1708288-92-9

MF:C₁₇H₁₈N₄O

MW:294.351023197174

CID:5171743

Update Time:2025-10-28

(2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

- (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol
- Inchi： 1S/C17H18N4O/c22-12-14-15(13-6-2-1-3-7-13)19-21-11-8-18-17(16(14)21)20-9-4-5-10-20/h1-3,6-8,11,22H,4-5,9-10,12H2
- InChI Key： WFBUVXMTZMDEFN-UHFFFAOYSA-N
- SMILES： C12=C(CO)C(C3=CC=CC=C3)=NN1C=CN=C2N1CCCC1

(2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509932-1g	(2-Phenyl-4-(pyrrolidin-1-yl)pyrazolo[1,5-a]pyrazin-3-yl)methanol	1708288-92-9	97%	1g	$***	2023-03-30

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Additional information on (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol

Compound CAS No. 1708288-92-9: (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol

The compound with CAS No. 1708288-92-9, named (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their unique structural properties and versatile reactivity. The presence of a phenyl group and a pyrrolidinyl group in its structure contributes to its distinct electronic and steric characteristics, making it a valuable subject of study in organic chemistry and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. The synthesis process involves the strategic introduction of functional groups to achieve the desired stereochemistry and regioselectivity. Researchers have demonstrated that the methanol derivative of this compound exhibits remarkable stability under various reaction conditions, making it suitable for use in high-throughput screening assays in drug discovery.

One of the most promising applications of (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol lies in its potential as a building block for advanced materials. Its ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for olefin polymerization and cross-coupling reactions. Furthermore, studies have shown that this compound can act as a ligand in metalloporphyrins, which are widely used in artificial photosynthesis and photocatalysis.

In the field of pharmacology, this compound has garnered attention due to its potential as a lead molecule for anti-cancer drug development. Preclinical studies have revealed that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The pyrrolidinyl group is believed to play a critical role in modulating the bioavailability and pharmacokinetic properties of the compound, making it an attractive candidate for further preclinical testing.

Recent research has also explored the use of (2-Phenyl-4-pyrrolidin-1-y pyrazolo[1,5-a]pyrazin 3 yl)methanol in the development of sensors for environmental monitoring. Its ability to undergo fluorescence modulation upon interaction with specific analytes has been leveraged to create highly sensitive sensors for detecting heavy metal ions and volatile organic compounds. These sensors exhibit excellent selectivity and sensitivity, making them valuable tools for environmental protection and industrial safety.

The structural versatility of this compound has also made it an ideal candidate for exploring new synthetic methodologies. For instance, researchers have utilized it as a substrate for enantioselective synthesis via organocatalytic asymmetric induction. This approach has opened up new avenues for producing chiral compounds with high enantiomeric excess, which are essential for drug development and asymmetric catalysis.

In conclusion, (2 Pheny 4 pyrrolidin 1 yl pyrazolo[1 5a]pyrazin 3 yl)methanol (CAS No. 1708288 92 9) is a multifaceted compound with significant potential across diverse fields including materials science pharmacology and environmental monitoring. Its unique structural features combined with recent advancements in synthetic chemistry have positioned it as a key player in cutting edge research and industrial applications.